Cas no 923-02-4 (N-(Hydroxymethyl)-2-methylacrylamide)

N-(Hydroxymethyl)-2-methylacrylamide is a reactive monomer featuring both hydroxyl and acrylamide functional groups, making it valuable in polymer and coating applications. Its bifunctional structure enables crosslinking, enhancing the thermal and mechanical stability of derived polymers. The compound is particularly useful in thermosetting resins, adhesives, and UV-curable systems due to its ability to participate in free-radical polymerization and condensation reactions. Its hydroxymethyl group offers further reactivity for modifications, such as etherification or esterification. This monomer is also employed in biomedical applications, including hydrogel synthesis, where its hydrophilic nature and crosslinking capability improve material performance. Careful handling is advised due to potential sensitivity to moisture and polymerization under certain conditions.
N-(Hydroxymethyl)-2-methylacrylamide structure
923-02-4 structure
Product name:N-(Hydroxymethyl)-2-methylacrylamide
CAS No:923-02-4
MF:C5H9NO2
MW:115.130461454391
CID:83200
PubChem ID:70208

N-(Hydroxymethyl)-2-methylacrylamide Chemical and Physical Properties

Names and Identifiers

    • N-MMAA
    • N-(Hydroxymethyl)methacrylamide solution
    • N-(hydroxymethyl)-2-methy-2-propenamide
    • N-(Hydroxymethyl)-2-methylacrylamide
    • N-(hydroxymethyl)-2-methylprop-2-enamide
    • 2-Propenamide,N-(hydroxymethyl)-2-methyl
    • Acrylamide,N-(hydroxymethyl)-2-methyl
    • EINECS 213-086-1
    • Methacrylsaeure-(hydroxymethyl-amid)
    • Methylolmethacrylamide
    • N-hydroxymethyl methacrylamide
    • N-Hydroxymethyl-methacrylamid
    • N-METHYLOL METHACRYLAMIDE
    • NSC 2691
    • N-(Hydroxymethyl)-2-methyl-2-propenamide
    • Q27270148
    • BRN 0506510
    • NSC2691
    • N-methylolmethacrylamide
    • H1774
    • N-(Hydroxymethyl)methacrylamide
    • NSC-2691
    • 923-02-4
    • AKOS003238453
    • N-hydroxymethylmethacrylamide
    • 8BO2025ITR
    • SCHEMBL27050
    • UNII-8BO2025ITR
    • Acrylamide, N-(hydroxymethyl)-2-methyl-
    • NS00007081
    • (HYDROXYMETHYL)METHACRYLAMIDE
    • DTXSID2027335
    • EC 213-086-1
    • 2-Propenamide, N-(hydroxymethyl)-2-methyl-
    • DNTMQTKDNSEIFO-UHFFFAOYSA-N
    • FT-0693774
    • DB-230974
    • DTXCID207335
    • N-(Hydroxymethyl)methacrylamid
    • MEAA cpd
    • Acrylamide, N-(hydroxymethyl)-2-methyl-(6CI,8CI)
    • inverted exclamation markY52% in water
    • N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ)
    • MDL: MFCD00021960
    • Inchi: InChI=1S/C5H9NO2/c1-4(2)5(8)6-3-7/h7H,1,3H2,2H3,(H,6,8)
    • InChI Key: DNTMQTKDNSEIFO-UHFFFAOYSA-N
    • SMILES: C=C(C(NCO)=O)C

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • Density: 1.052
  • Melting Point: 53-55 ºC
  • Boiling Point: 100°C
  • Flash Point: >110°C
  • Refractive Index: n20/D 1.43
  • PSA: 49.33000
  • LogP: 0.01940
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(Hydroxymethyl)-2-methylacrylamide Security Information

N-(Hydroxymethyl)-2-methylacrylamide Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(Hydroxymethyl)-2-methylacrylamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1078391-100g
N-METHYLOL METHACRYLAMIDE
923-02-4 95%
100g
$185 2022-11-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H1774-25G
N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ)
923-02-4
25g
¥290.00 2024-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1532576-5g
N-(hydroxymethyl)methacrylamide
923-02-4 98%
5g
¥4543.00 2024-04-25
1PlusChem
1P006LO4-5g
N-METHYLOL METHACRYLAMIDE
923-02-4 52.0% solution in water (stabilized with MEHQ);RG
5g
$29.00 2024-04-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H1774-500G
N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ)
923-02-4
500g
¥1490.00 2024-04-15
TRC
N250175-500mg
N-(Hydroxymethyl)-2-methylacrylamide
923-02-4
500mg
290.00 2021-07-24
TRC
N250175-1000mg
N-(Hydroxymethyl)-2-methylacrylamide
923-02-4
1g
465.00 2021-07-24
TRC
N250175-250mg
N-(Hydroxymethyl)-2-methylacrylamide
923-02-4
250mg
175.00 2021-07-24
Aaron
AR006LWG-25g
N-METHYLOL METHACRYLAMIDE
923-02-4 52%
25g
$42.00 2025-02-13
Ambeed
A940773-5g
N-Methylolmethacrylamide
923-02-4 95% +(stabilized with MEHQ)
5g
$484.0 2024-04-15

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Amadis Chemical Company Limited
(CAS:923-02-4)N-(Hydroxymethyl)-2-methylacrylamide
A1053767
Purity:99%
Quantity:5g
Price ($):436.0